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Compound of Interest

Compound Name: Sultroponium

Cat. No.: B1682714 Get Quote

Initial investigations to fulfill the request for an in-depth technical guide on the mechanism of

action of "sultroponium" have been unsuccessful in identifying a drug with this specific name.

Extensive searches of pharmacological databases and scientific literature have not yielded any

registered or investigational compound by this designation.

It is highly probable that "sultroponium" is a misspelling of an existing medication. The "-

onium" suffix is characteristic of quaternary ammonium compounds, many of which function as

anticholinergic agents by antagonizing muscarinic acetylcholine receptors. This class of drugs

is widely used in the treatment of various conditions, including chronic obstructive pulmonary

disease (COPD), overactive bladder, and certain gastrointestinal disorders.

Several approved drugs with similar names and mechanisms of action have been identified as

potential candidates for the intended query. These include:

Tiotropium: A long-acting muscarinic antagonist (LAMA) used in the management of COPD

and asthma.

Ipratropium: A short-acting muscarinic antagonist (SAMA) used for the treatment of COPD

and asthma.

Oxitropium: Another SAMA used for the management of airway obstruction in COPD.

Glycopyrronium: A LAMA used for the treatment of COPD and to reduce excessive

salivation.
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Trospium: A muscarinic antagonist used to treat overactive bladder.

Without a definitive identification of the correct drug, it is not possible to provide the requested

in-depth technical guide, including quantitative data, experimental protocols, and signaling

pathway diagrams.

We kindly request the user to verify the spelling of the drug in question. If "sultroponium" is

indeed a novel or highly niche compound, any additional identifying information, such as a

brand name, chemical structure, or originating research institution, would be invaluable in

proceeding with this request.

Upon successful identification of the intended drug, a comprehensive technical guide will be

prepared, adhering to all specified requirements for data presentation, experimental detail, and

visualization.

To cite this document: BenchChem. [Unable to Identify "Sultroponium": Awaiting
Clarification]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682714#sultroponium-mechanism-of-action]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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